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Saracatinib Room Temperature Stability Data

The table below summarizes key stability findings from recent scientific studies.

Evidence Source Stability Finding Context & Conditions

Frontiers in >4 weeks at room Stability confirmed for saracatinib incorporated
Veterinary Science temperature with 97 £ 1.56%  into rodent diet; relevant for long-term in vivo
[1] recovery [1]. dosing studies [1].

Selleckchem Stable at room temperature  Supplier's stability testing indicates no cooling
Datasheet [2] during shipping [2]. is required for transport [2].

Experimental Protocol: Confirming Drug-in-Diet
Stability

This methodology is adapted from a published pharmacokinetics study [1]. The workflow involves preparing

the drug-diet mixture, storing it under specified conditions, and analyzing drug content over time.
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Materials and Methods [1]:

Drug Formulation: Saracatinib is first prepared in a 0.5% hydroxypropyl methylcellulose (HPMC)
solution. This liquid formulation is then uniformly incorporated into powdered standard rodent diet
(e.g., Purina 5P07) at the desired concentration (e.g., 50-260 ppm) [1].

Storage Conditions: The prepared diet should be stored at room temperature in a closed container
to protect it from moisture and light. The specific relative humidity (RH) should be monitored and
recorded if possible, as per ICH guidelines which often use 60% + 5% RH for long-term stability
testing [3].

Sampling and Analysis: Collect samples of the diet at predetermined time points (e.g., 0, 1, 2, and 4
weeks). Extract saracatinib from the diet and quantify the concentration using a validated Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. Compare the measured
concentration against the baseline (time zero) to calculate the percentage recovery and confirm
stability [1].
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Frequently Asked Questions (FAQS)

How should I prepare and store a stock solution of saracatinib? According to the supplier Selleckchem,
saracatinib is soluble in DMSO and ethanol at up to 100 mg/mL [2]. For long-term storage, it is
recommended to aliquot stock solutions and store at -20°C. While the powder is stable at room temperature,
storing solutions frozen minimizes the risk of solvent evaporation and potential degradation over extended

periods.

What are the best practices for in vivo dosing to reduce animal stress? Research shows that incorporating
saracatinib into the animal's diet is a highly effective method for chronic studies. This approach achieves
stable serum and brain concentrations, avoids the daily stress of oral gavage, and is more practical for long-

term treatment regimens [1].

Where can I find general guidance on drug stability studies? The International Council for
Harmonisation (ICH) guidelines are the international standard. ICH Q1A(R2) outlines the standard

conditions for stability testing, which include:

¢ Long-term testing: 25°C + 2°C / 60% RH = 5% RH [3]
e Accelerated testing: 40°C £ 2°C / 75% RH = 5% RH [3]

Key Takeaways for Researchers

¢ Proven Short-Term Stability: You can confidently handle and store saracatinib powder and diet
formulations at room temperature for experimental periods of at least one month [1] [2].

¢ Verify Your Formulation: Always confirm the stability of your specific final formulation (e.qg., in diet, in
a specific vehicle) under your actual storage conditions, as stability can vary [1].

e Follow ICH Principles: For formal regulatory stability studies, always adhere to the latest ICH
guidelines, which may require testing under specific temperature and humidity conditions [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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